Cas no 2229625-38-9 (2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylacetic acid)

• Product Name: 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylacetic acid
• CAS No: 2229625-38-9
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 6070869
• PubChem ID: 165975977
• Update Time: 2025-06-15

2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylacetic acid
• 2229625-38-9
• 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]acetic acid
• EN300-1960737

• Inchi： 1S/C9H12F2N2O2/c1-6(2)5-13-4-3-7(12-13)9(10,11)8(14)15/h3-4,6H,5H2,1-2H3,(H,14,15)
• InChI Key： YEGJEAALOJFZGU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CN(CC(C)C)N=1)F

Computed Properties

• Exact Mass: 218.08668395g/mol
• Monoisotopic Mass: 218.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylacetic acid

Comprehensive Overview of 2,2-Difluoro-2-[1-(2-Methylpropyl)-1H-Pyrazol-3-yl]Acetic Acid (CAS No. 2229625-38-9)

2,2-Difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]acetic acid (CAS No. 2229625-38-9) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of heterocyclic carboxylic acids, which are widely explored for their bioactivity and versatility in synthetic chemistry. The presence of difluoro and pyrazole moieties enhances its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]acetic acid can be utilized to improve metabolic stability and bioavailability in drug candidates. Its CAS number 2229625-38-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Additionally, the compound's role in crop protection formulations has been explored, aligning with the growing focus on sustainable agriculture and eco-friendly pesticides.

The synthesis of 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]acetic acid involves multi-step organic reactions, often starting from readily available pyrazole precursors. Key steps include fluorination and alkylation, which are critical for achieving the desired stereochemistry and reactivity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From a commercial perspective, CAS 2229625-38-9 is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements. Companies seeking high-purity fluorinated intermediates often prioritize suppliers with robust quality control systems and scalable production capabilities.

Looking ahead, the potential applications of 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]acetic acid are expected to expand, particularly in personalized medicine and green chemistry. As researchers uncover new mechanistic insights, this compound may play a pivotal role in addressing unmet medical needs and advancing sustainable industrial practices. Its unique chemical profile ensures it remains a subject of ongoing scientific inquiry and innovation.